Cas no 1564872-91-8 (4-cyclopropyl-5-(pyridazin-4-yl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-cyclopropyl-5-(pyridazin-4-yl)-4H-1,2,4-triazole-3-thiol
• CAS No: 1564872-91-8
• MF: C₉H₉N₅S
• MW: 219.266258955002
• CID: 6546675
• PubChem ID: 104670935
• Update Time: 2025-06-11

4-cyclopropyl-5-(pyridazin-4-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropyl-5-(pyridazin-4-yl)-4H-1,2,4-triazole-3-thiol
• 1564872-91-8
• EN300-782473

• Inchi： 1S/C9H9N5S/c15-9-13-12-8(14(9)7-1-2-7)6-3-4-10-11-5-6/h3-5,7H,1-2H2,(H,13,15)
• InChI Key： GIKKTBGYUREOCU-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2=CN=NC=C2)N1C1CC1

Computed Properties

• Exact Mass: 219.05786648g/mol
• Monoisotopic Mass: 219.05786648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 85.5Ų

Additional information on 4-cyclopropyl-5-(pyridazin-4-yl)-4H-1,2,4-triazole-3-thiol

Introduction to 4-Cyclopropyl-5-(Pyridazin-4-yl)-4H-1,2,4-Triazole-3-Thiol (CAS No. 1564872-91-8)

4-Cyclopropyl-5-(pyridazin-4-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 1564872-91-8) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of triazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and antiviral properties. The unique structural features of 4-cyclopropyl-5-(pyridazin-4-yl)-4H-1,2,4-triazole-3-thiol make it a promising candidate for further research and development in drug discovery.

The molecular structure of 4-cyclopropyl-5-(pyridazin-4-yl)-4H-1,2,4-triazole-3-thiol consists of a triazole ring fused with a thiophene moiety and substituted with a cyclopropyl and a pyridazine group. The presence of these functional groups imparts specific chemical and biological properties to the compound. The cyclopropyl group is known for its ability to enhance lipophilicity and metabolic stability, while the pyridazine moiety contributes to the compound's pharmacological activity by providing additional hydrogen bonding sites and electron-withdrawing effects.

Recent studies have explored the potential of 4-cyclopropyl-5-(pyridazin-4-yl)-4H-1,2,4-triazole-3-thiol in various therapeutic areas. One notable application is in the treatment of fungal infections. Triazole derivatives are widely used as antifungal agents due to their ability to inhibit ergosterol biosynthesis in fungal cells. Research has shown that 4-cyclopropyl-5-(pyridazin-4-yl)-4H-1,2,4-triazole-3-thiol exhibits potent antifungal activity against several clinically relevant fungal strains, including Candida albicans and Aspergillus fumigatus. This makes it a valuable lead compound for the development of new antifungal drugs.

In addition to its antifungal properties, 4-cyclopropyl-5-(pyridazin-4-yl)-4H-1,2,4-triazole-3-thiol has also been investigated for its potential as an antibacterial agent. Studies have demonstrated that this compound possesses broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is thought to involve disruption of bacterial cell membranes and inhibition of essential enzymes involved in bacterial metabolism. These findings suggest that 4-cyclopropyl-5-(pyridazin-4-yl)-4H-1,2,4-triazole-3-thiol could be further developed as a novel antibacterial drug.

The pharmacokinetic properties of 4-cyclopropyl-5-(pyridazin-4-yl)-4H-1,2,4-triazole-3-thiol have also been studied in detail. Preclinical studies have shown that this compound exhibits favorable oral bioavailability and good tissue distribution. These properties are crucial for ensuring that the drug reaches its target site in sufficient concentrations to exert its therapeutic effects. Furthermore, the compound has been found to have low toxicity and good safety margins in animal models, making it a promising candidate for clinical trials.

In the context of drug discovery and development, the synthesis and optimization of 4-cyclopropyl-5-(pyridazin-4-y l)-4H -1 , 2 , 4 -tr i az ole -3 -thi ol strong > have been extensively studied. Various synthetic routes have been developed to improve the yield and purity of the compound. One common approach involves the reaction of 5-amino-pyridazine with cyclopropanecarboxylic acid hydrazide followed by cyclization with carbon disulfide. This method provides a straightforward and efficient route to synthesize the target compound.

The structural modifications of 4-cyclopropyl -5 -( py rid az in - 0 yl ) - 0 H - 0 , 0 , 0 - tr i az ole -0 -thi ol strong > have also been explored to enhance its biological activity and pharmacological properties. For example, substituting different alkyl groups on the cyclopropyl ring or modifying the pyridazine moiety can lead to compounds with improved potency and selectivity. These efforts are crucial for optimizing the therapeutic potential of this class of compounds.

In conclusion, 0 -c y cl op r op y l - 0 -( p y ri da z i n -0 -y l) -0 H -0 ,0 ,0 -tr i az ole -0 -thi ol strong > (C A S N o . 156 872 -91 -8) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its potential applications in antifungal and antibacterial therapy make it an important lead for further research and development in medicinal chemistry. Ongoing studies aim to optimize its structure and evaluate its safety and efficacy in clinical settings.